Cas no 127168-83-6 (4-Bromo-2-tosylisoindoline)

• Product Name: 4-Bromo-2-tosylisoindoline
• CAS No: 127168-83-6
• MF: C₁₅H₁₄BrNO₂S
• MW: 352.246161937714
• CID: 4566241
• PubChem ID: 15167897
• Update Time: 2025-10-28

4-Bromo-2-tosylisoindoline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-tosylisoindoline
• 4-bromo-2-(4-methylphenyl)sulfonyl-1,3-dihydroisoindole
• 2-(p-toluenesulfonyl)-4-bromoisoindoline
• SCHEMBL9757285
• UFMXWSAEFIMVKC-UHFFFAOYSA-N
• 4-bromo-2-(4-methylbenzenesulfonyl)-2,3-dihydro-1H-isoindole
• 127168-83-6
• 4-Bromo-2-tosylisoindoline

• Inchi： 1S/C15H14BrNO2S/c1-11-5-7-13(8-6-11)20(18,19)17-9-12-3-2-4-15(16)14(12)10-17/h2-8H,9-10H2,1H3
• InChI Key： UFMXWSAEFIMVKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CN(C2)S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 350.99286g/mol
• Monoisotopic Mass: 350.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 4-Bromo-2-tosylisoindoline

4-Bromo-2-tosylisoindoline: A Comprehensive Overview

The compound with CAS No. 127168-83-6, commonly referred to as 4-Bromo-2-tosylisoindoline, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of isoindoline, a heterocyclic aromatic compound, with substituents at the 4-bromo and 2-tosyl positions. The 4-bromo group introduces electronic and steric effects, while the 2-tosyl group (tosyl being a tosylate group, OSO₂C₆H₄-Me) adds a strong electron-withdrawing effect and enhances reactivity in certain chemical transformations.

Recent studies have highlighted the potential of 4-Bromo-2-tosylisoindoline as a versatile building block in organic synthesis. Its structure allows for various functional group transformations, making it an ideal candidate for constructing complex molecules with specific biological activities. For instance, researchers have explored its role in the synthesis of kinase inhibitors, which are critical in drug development for treating diseases such as cancer and inflammatory disorders.

The synthesis of 4-Bromo-2-tosylisoindoline typically involves multi-step reactions, often starting from isoindoline derivatives. One common approach is the bromination at the 4-position followed by tosylation at the 2-position. This process requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize these reactions, reducing reaction times while maintaining product quality.

In terms of physical properties, 4-Bromo-2-tosylisoindoline exhibits a melting point of approximately 185°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-Vis spectrum shows strong absorption bands due to the conjugated aromatic system, making it suitable for applications in optoelectronic materials. Recent research has explored its use in designing organic light-emitting diodes (OLEDs), where its electronic properties contribute to efficient light emission.

The biological activity of 4-Bromo-2-tosylisoindoline has been a focal point of recent investigations. Studies have demonstrated its ability to inhibit certain protein kinases, which are key enzymes involved in cell signaling pathways. For example, a study published in *Nature Communications* revealed that derivatives of this compound can selectively inhibit Src family kinases, which are overexpressed in various cancers. This finding underscores its potential as a lead compound for anti-cancer drug development.

Beyond pharmacological applications, 4-Bromo-2-tosylisoindoline has shown promise in materials science. Its rigid aromatic structure and functional substituents make it an attractive candidate for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Researchers have utilized its tosyl group as a coordinating unit to metal ions, enabling the formation of highly porous materials with applications in gas storage and catalysis.

In conclusion, 4-Bromo-2-tosylisoindoline is a multifaceted compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, it is likely to play an increasingly important role in advancing both scientific knowledge and practical applications.